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Compound of Interest

Compound Name: Hexyl formate

Cat. No.: B1584476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and safety information for hexyl formate. The content is structured to

serve as a practical resource for laboratory and research applications.

Core Compound Information
Hexyl formate, also known as n-hexyl methanoate, is an organic ester characterized by its

pleasant, fruity aroma.[1] It is formed from the esterification of hexanol and formic acid.[2] While

its primary applications are in the flavor and fragrance industries, its properties as a solvent and

a chemical intermediate make it a compound of interest for various research and development

endeavors.[2]

Molecular and Chemical Identity
The fundamental chemical identifiers for hexyl formate are summarized below.
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Identifier Value Source

Molecular Formula C7H14O2 [2][3]

Molecular Weight 130.18 g/mol [4]

CAS Number 629-33-4 [1]

IUPAC Name hexyl formate [4]

Synonyms

Formic acid, hexyl ester; n-

Hexyl formate; n-Hexyl

methanoate

[1][2]

Physicochemical Properties
A compilation of the key physical and chemical properties of hexyl formate is presented in the

following table.

Property Value Source

Appearance Colorless liquid [2]

Odor Fruity, apple-like, unripe plum [1]

Boiling Point 155-156 °C [1]

Melting Point -63 °C [1]

Density 0.879 g/mL at 25 °C [1]

Refractive Index 1.407 (n20/D) [1]

Solubility

Slightly soluble in water;

soluble in alcohol and

propylene glycol; miscible with

oils.

[1]

Flash Point 48 °C (118.4 °F) - closed cup

Synthesis of Hexyl Formate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/34377
https://fjetland.cm.utexas.edu/courses/organiclab/Quest/Fischer%20Esterification%20Upscale%20NaOH%20distillation.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.chemimpex.com/products/34377
https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://www.chemimpex.com/products/34377
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://www.benchchem.com/product/b1584476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hexyl formate can be synthesized through several methods, with the most common being the

Fischer-Speier esterification of hexanol with formic acid using an acid catalyst.[1] Enzymatic

synthesis using lipase is also a viable, environmentally friendly alternative.[5][6]

Experimental Protocol: Fischer-Speier Esterification
This protocol details a representative procedure for the synthesis of hexyl formate.

Materials:

1-Hexanol

Formic acid

Concentrated sulfuric acid (H₂SO₄)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator (optional)

Distillation apparatus (optional)

Procedure:
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Reaction Setup: In a round-bottom flask, combine 1-hexanol and a molar excess of formic

acid.

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric

acid to the reaction mixture.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-10 hours. The reaction

progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel containing water.

Extract the aqueous layer with diethyl ether.

Wash the organic layer sequentially with saturated sodium bicarbonate solution (to

neutralize the excess acid) and then with brine.

Drying and Solvent Removal:

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent using a rotary evaporator.

Purification: The crude hexyl formate can be purified by simple or fractional distillation to

yield the final product.

Experimental Workflow Diagram
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Reaction Stage Work-up Stage Purification Stage

1. Combine 1-Hexanol
and Formic Acid

2. Add H₂SO₄

(Catalyst)
3. Heat to Reflux

(1-10 hours)
4. Extraction with

Diethyl Ether
Cool Mixture 5. Wash with NaHCO₃

(Neutralization)
6. Wash with Brine 7. Dry with Na₂SO₄

8. Solvent Removal
(Rotary Evaporation)

9. Distillation Pure Hexyl Formate

Click to download full resolution via product page

Caption: Workflow for the synthesis of hexyl formate via Fischer esterification.

Biological and Toxicological Information
Hexyl formate is generally recognized as safe for its intended use as a flavoring agent in food.

[4] However, as with any chemical, appropriate safety precautions should be taken in a

laboratory setting.

Toxicity Data
Test Species Route Value Source

LD50 Rat Oral > 5000 mg/kg

LD50 Rabbit Dermal > 5000 mg/kg

Applications in Research
While not a primary compound in drug development, hexyl formate's properties are relevant to

researchers in several areas:

Organic Synthesis: It serves as a reagent and a building block for the synthesis of other

organic molecules.[2]

Solvent Applications: Its ester functionality and relatively low boiling point make it a useful

solvent in certain reactions and formulations.

Biotechnology: Due to its solubility characteristics, it can be employed in the extraction and

purification of natural products.[2]
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Insecticidal Research: Studies have investigated its toxicity against mosquito species,

indicating potential applications in pest control research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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